Cas no 15301-93-6 (Ethanamine,N-methyl-2-[(2-methylphenyl)phenylmethoxy]-)

Ethanamine,N-methyl-2-[(2-methylphenyl)phenylmethoxy]- structure
15301-93-6 structure
Product Name:Ethanamine,N-methyl-2-[(2-methylphenyl)phenylmethoxy]-
CAS No:15301-93-6
MF:C17H21NO
MW:255.354744672775
CID:154356
PubChem ID:25315
Update Time:2025-04-19

Ethanamine,N-methyl-2-[(2-methylphenyl)phenylmethoxy]- Chemical and Physical Properties

Names and Identifiers

    • Ethanamine,N-methyl-2-[(2-methylphenyl)phenylmethoxy]-
    • Tofenacin
    • Demethylorphenadrine
    • N-Demethylorphenadrine
    • N-Desmethylorphenadrine
    • nororphenadrine
    • Tofenacine
    • J8.547B
    • N-methyl-2-[(o-methyl-a-phenylbenzyl)oxy]-ethylamine
    • N-Methyl-2-((2-methylphenyl)(phenyl)methoxy)ethanamine
    • Ethylamine, N-methyl-2-((O-methyl-alpha-phenylbenzyl)oxy)-, (+)-
    • UNII-WV5MS5T7YD
    • Ethanamine, {N-methyl-2-[(2-methylphenyl)phenylmethoxy]-,} hydrochloride
    • DTXSID50864578
    • Tofenacin, (+)-
    • N-(Methylamino)ethyl 2-methylbenzhydryl ether hydrochloride
    • N-Desmethyl Orphenadrine
    • BS 7331 hydrochloride
    • N-methyl-2-[(2-methylphenyl)-phenylmethoxy]ethanamine
    • Tofenacin [INN:BAN]
    • N-methyl-2-[o-tolyl(phenyl)methoxy]ethanamine
    • Ethanamine, N-methyl-2-((2-methylphenyl)phenylmethoxy)-
    • ETHYLAMINE, N-METHYL-2-((O-METHYL-.ALPHA.-PHENYLBENZYL)OXY)-, (+)-
    • 33431-05-9
    • N-Demethylorphenadrine hydrochloride
    • N-Demethyl orphenadrine
    • SCHEMBL49290
    • {N-Methyl-2-[(o-methyl-.alpha.-phenylbenzyl)oxy]ethylamine} hydrochloride
    • 33431-04-8
    • Tofenacinum [INN-Latin]
    • Ethylamine, {N-methyl-2-[(o-methyl-.alpha.-phenylbenzyl)oxy]-,} hydrochloride
    • Tofenacina [INN-Spanish]
    • Phenyl-(o-tolylmethyl) (methylamino)ethyl ether hydrochloride
    • TOFENACIN [WHO-DD]
    • Elamol
    • D67B6M43WW
    • Tofenacina
    • Tofenacinum
    • TOFENACIN [INN]
    • TOFENACIN [MI]
    • Q7812962
    • {N-Methyl-2-[.alpha.-(2-tolylbenzyl)oxy]ethylamine} hydrochloride
    • Tofacine
    • UNII-C4A112M10H
    • UNII-D67B6M43WW
    • N-Methyl-2-[(2-methylphenyl)(phenyl)methoxy]ethan-1-amine
    • Tofenacin, (-)-
    • BS 7331
    • Tofenacine [INN-French]
    • EINECS 239-338-0
    • WV5MS5T7YD
    • Tofenacine hydrochloride
    • Ethanamine, N-methyl-2-[(2-methylphenyl)phenylmethoxy]-
    • NSC113809
    • N-Methyl-2-[(o-methyl-.alpha.-phenylbenzyl)oxy]ethylamine
    • 15301-93-6
    • CHEMBL2110923
    • CHEBI:135046
    • C4A112M10H
    • {[2-(Phenyl-o-tolylmethoxy)ethyl]methylamine} hydrochloride
    • Ethylamine, N-methyl-2-((O-methyl-alpha-phenylbenzyl)oxy)-, (-)-
    • N-Methyl-2-[(2-methylphenyl)(phenyl)methoxy]ethanamine #
    • N-Methyl-N-(2-((2-methylphenyl)(phenyl)methoxy)ethyl)amine
    • FT-0675264
    • ETHYLAMINE, N-METHYL-2-((O-METHYL-.ALPHA.-PHENYLBENZYL)OXY)-, (-)-
    • N-METHYL-2-((O-METHYL-.ALPHA.-PHENYLBENZYL)OXY)ETHYLAMINE
    • NS00051629
    • NSC169432
    • PNYKGCPSFKLFKA-UHFFFAOYSA-N
    • Tofenacin (free base)
    • Inchi: 1S/C17H21NO/c1-14-8-6-7-11-16(14)17(19-13-12-18-2)15-9-4-3-5-10-15/h3-11,17-18H,12-13H2,1-2H3
    • InChI Key: PNYKGCPSFKLFKA-UHFFFAOYSA-N
    • SMILES: O(CCNC)C(C1C=CC=CC=1)C1C=CC=CC=1C

Computed Properties

  • Exact Mass: 255.16200
  • Monoisotopic Mass: 255.162314293g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 6
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 21.3Ų

Experimental Properties

  • PSA: 21.26000
  • LogP: 3.71130

Ethanamine,N-methyl-2-[(2-methylphenyl)phenylmethoxy]- Pricemore >>

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